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Compound of Interest |

1-(Propan-2-yl)azetidine-2-
Compound Name:

carboxylic acid
CAS No.: 31247-35-5

Cat. No.: B12793160

Get Quote

Executive Summary & Chemical Context

Molecule: 1-(Propan-2-yl)azetidine-2-carboxylic acid (N-iPr-Aze) Class: Non-proteinogenic,
conformationally constrained amino acid. Application: Peptidomimetics, chiral auxiliary
synthesis, and drug discovery scaffolds requiring fixed secondary amine geometry.

The azetidine ring (4-membered) introduces significant ring strain (~26 kcal/mol) compared to
the pyrrolidine ring of proline. The addition of a bulky isopropyl group at the nitrogen creates a
unique steric environment that restricts nitrogen inversion and locks the amide bond geometry
when incorporated into peptides. Confirming this structure requires distinguishing it from ring-
opened impurities (homoserine derivatives) and validating the integrity of the chiral center (C2),
which is prone to racemization during N-alkylation.

Comparative Analysis: N-iPr-Aze vs. Alternatives

This section compares the physicochemical behavior and analytical signatures of N-iPr-Aze
against its primary alternatives: N-Isopropylproline (N-iPr-Pro) and Unsubstituted Azetidine-2-
carboxylic acid (Aze).
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Table 1: Structural & Analytical Performance
Benchmarks

1-(Propan-2- ) o
. N-Isopropylproline Azetidine-2-COOH
Feature yl)azetidine-2-COOH . .
(Alternative 1) (Alternative 2)
(Target)
] ] 4-membered 5-membered

Ring Size 4-membered
(Planar/Puckered) (Envelope)

Steric Bulk (N) High (Isopropyl) High (Isopropyl) Low (Proton)

Ring Strain High (~26 kcal/mol) Low (~6 kcal/mol) High
Moderate/Low (Risk of

Acid Stability ring opening to High Moderate
homoserine)
04.0-4.5ppm

NMR Signature (Ha) (Deshielded by ring 03.2-3.8 ppm 04.7-5.1ppm

current/strain)

) Septet (~3.0 ppm) + )
N-Substituent NMR Septet + Doublet Broad Singlet (NH)
Doublet (~1.1 ppm)

_ Rigid; favors trans Flexible; cis/trans ]
Conformational Lock - ] o Flexible
amide in peptides equilibrium

Analytical Insight: Why N-iPr-Aze is Unique

e The "Septet" Diagnostic: Unlike unsubstituted Aze, the N-iPr derivative shows a distinct
septet in the 1H NMR (approx. 2.8-3.2 ppm) corresponding to the methine proton of the
isopropyl group. This couples to a doublet (approx. 1.0-1.2 ppm, 6H).

e Ring Integrity Check: A common impurity in Aze synthesis is the ring-opened product (N-
isopropyl-homoserine). This is easily detected by the appearance of distinct methylene
triplets typical of a linear chain, contrasting with the complex multiplets of the rigid azetidine
ring.

Structural Confirmation Protocols
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The following protocols are designed to be self-validating. If the data does not match the
expected output described, the structure is likely compromised (e.g., racemized or ring-
opened).

Protocol A: High-Resolution NMR Validation (1H & 13C)

Objective: Confirm the intact 4-membered ring and N-isopropyl connectivity.

Reagents: D20 (for zwitterion) or CDCI3 (for ester/protected forms). Instrument: 400 MHz or
higher.

o Sample Prep: Dissolve 10 mg of sample in 0.6 mL solvent.
e Acquisition: Run standard 1H, 13C, and COSY (Correlation Spectroscopy).

o Data Analysis (Pass Criteria):

[¢]

Ha (C2-H): Look for a triplet or doublet of doublets around 4.0-4.5 ppm.

Ring Protons (C3/C4): The azetidine ring protons (4H total) typically appear as two distinct

o

multiplets between 2.2—-2.7 ppm and 3.6—4.0 ppm due to the rigid ring puckering.

[¢]

Isopropyl Group: Confirm the doublet (6H) at ~1.1 ppm and septet (1H) at ~3.0 ppm.

[e]

COSY Check: The Ha proton must show correlation only to the C3 protons. If it correlates
to a CH2 that is further coupled to an OH/O-alkyl, the ring has opened.

Protocol B: Enantiomeric Purity via Marfey’s Method

Objective: Determine if the synthesis preserved the chiral center (L vs D).

Context: Direct chiral HPLC of amino acids is difficult due to zwitterionic nature. Derivatization
with Marfey’s Reagent (FDAA) creates diastereomers separable by standard C18 HPLC.

e Derivatization:

o Mix 50 pL of sample (50 mM in H20) with 100 pL of 1% FDAA (1-fluoro-2-4-dinitrophenyl-
5-L-alanine amide) in acetone.
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o Add 20 pL 1M NaHCO3. Heat at 40°C for 1 hour.
o Quench with 20 pL 1M HCI.
e LC-MS Analysis:
o Column: C18 Reverse Phase (e.g., Agilent Zorbax), 3.5 pm.
o Gradient: 10% to 60% Acetonitrile in Water (+0.1% Formic Acid) over 20 mins.
o Detection: Monitor UV (340 nm) and MS (M+H mass of derivative).
 Validation:

o Compare retention time against an authentic standard of L-N-iPr-Aze (if available) or the
racemic mixture.

o Logic: The L-L diastereomer typically elutes before the D-L diastereomer on C18 columns
for hydrophobic amino acids, though this must be empirically verified for Aze derivatives
due to the ring constraints.

Visualizing the Validation Logic
Diagram 1: Structural Authentication Workflow

This flowchart illustrates the decision-making process when validating the N-iPr-Aze structure,
specifically addressing the risk of ring opening.
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Caption: Analytical decision tree for distinguishing intact N-iPr-Aze from common degradants.
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Diagram 2: Conformational Constraint Comparison

This diagram visualizes why N-iPr-Aze is chosen over Proline: the relationship between ring
size, steric bulk, and conformational freedom.
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Caption: Impact of ring contraction and N-alkylation on conformational rigidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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